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Introduction
Rezafungin acetate is a novel, long-acting echinocandin antifungal agent currently in

development for the treatment and prevention of invasive fungal infections.[1][2] Its extended

half-life allows for once-weekly intravenous dosing, a potential advantage over existing daily-

dosed echinocandins.[1][2][3] This document provides detailed application notes and protocols

for the administration of rezafungin acetate in neutropenic mouse models of invasive

candidiasis and aspergillosis, based on published preclinical efficacy studies.

Data Presentation
Table 1: Efficacy of Rezafungin in a Neutropenic Mouse
Model of Invasive Candidiasis
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Fungal
Species

Rezafungin
Dose
(mg/kg)

Dosing
Schedule

Primary
Outcome

Result Reference

Candida

albicans
3, 10, 30 Single dose

Fungal

burden in

kidneys

≥ 2-log

reduction at

192 hours

post-infection

for all doses

Azole-

resistant C.

albicans

Not specified Not specified

Fungal

burden in

kidneys

Significant

reduction

compared to

vehicle

control

Candida auris 1, 4, 16, 64

Once every 3

days for 7

days

(intraperitone

al)

Fungal

burden in

kidneys

Dose-

dependent

reduction in

fungal CFU

Candida auris 20
Days 1, 3,

and 6

Fungal

burden in

kidneys and

heart

3-5 log

CFU/g

decrease in

kidneys; 2-4

log CFU/g

decrease in

heart

Candida

tropicalis
0.25 - 64 Single dose

Fungal

burden in

kidneys

Dose-

dependent

reduction in

fungal CFU

Candida

dubliniensis
0.25 - 64 Single dose

Fungal

burden in

kidneys

Dose-

dependent

reduction in

fungal CFU
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Table 2: Prophylactic Efficacy of Rezafungin in
Immunosuppressed Mouse Models

Infection
Model

Rezafungin
Dose
(mg/kg)

Prophylaxis
Administrat
ion Day(s)
Relative to
Challenge
(Day 0)

Primary
Outcome

Result Reference

Invasive

Candidiasis

(C. albicans)

5, 10, 20 -1, -3, or -5

Fungal

burden in

kidneys

Dose-

dependent

reduction;

complete

clearance in

most animals

at 20 mg/kg

Invasive

Aspergillosis

(A.

fumigatus)

5, 10, 20 -1, -3, or -5 Survival

100%

survival at 10

and 20

mg/kg; dose-

dependent

survival at 5

mg/kg

Pneumocysti

s murina

pneumonia

Not specified Not specified

Trophic nuclei

and asci

counts

Significant

reduction at

all doses

tested

Table 3: Pharmacokinetic/Pharmacodynamic (PK/PD)
Targets of Rezafungin in Neutropenic Mouse Models of
Invasive Candidiasis
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Fungal
Species

PK/PD Index
24-h Free-Drug
AUC/MIC for
Stasis

24-h Free-Drug
AUC/MIC for 1-
log Kill

Reference

Candida albicans AUC/MIC 2.89 5.14

Candida glabrata AUC/MIC 0.07 (median) Not reported

Candida

parapsilosis
AUC/MIC 2.61 (median) Not reported

Candida auris AUC/MIC 1.88 5.77

Candida

tropicalis
AUC/MIC 3 - 25 (range) 4.3 - 62 (range)

Candida

dubliniensis
AUC/MIC 3 - 25 (range) 4.3 - 62 (range)

Experimental Protocols
Induction of Neutropenia
To establish a neutropenic state in mice, a common method involves the administration of

cyclophosphamide.

Materials:

Cyclophosphamide

Sterile saline or water for injection

Syringes and needles for subcutaneous or intraperitoneal injection

Protocol:

Reconstitute cyclophosphamide to the desired concentration.

Administer cyclophosphamide via subcutaneous or intraperitoneal injection. A typical

regimen is 150 mg/kg administered on day -4 and 100 mg/kg on day -1 relative to
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infection.

To maintain neutropenia throughout the experiment, additional doses of 100 mg/kg can be

administered on subsequent days (e.g., day +2 and +4).

Fungal Inoculum Preparation
Materials:

Fungal strain of interest (e.g., Candida albicans, Aspergillus fumigatus)

Appropriate agar medium (e.g., Sabouraud Dextrose Agar)

Sterile saline

Hemocytometer or spectrophotometer

Protocol:

Culture the fungal strain on an appropriate agar medium.

Harvest fungal cells (for Candida) or conidia (for Aspergillus) and suspend them in sterile

saline.

Wash the cells/conidia by centrifugation and resuspend in sterile saline.

Adjust the concentration of the inoculum to the desired CFU/mL using a hemocytometer or

by correlating optical density to cell counts. A typical inoculum concentration for invasive

candidiasis models is around 5 x 10^5 CFU/mL.

Mouse Model of Disseminated Invasive Candidiasis
Materials:

Neutropenic mice

Prepared fungal inoculum

Syringes and needles for intravenous injection
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Protocol:

Infect neutropenic mice by injecting the fungal inoculum (typically 0.1 mL) into the lateral

tail vein.

Treatment with rezafungin acetate or vehicle control is typically initiated 2 hours post-

infection.

Rezafungin Acetate Administration
Materials:

Rezafungin acetate

Appropriate vehicle for reconstitution (e.g., sterile water for injection)

Syringes and needles for intravenous or intraperitoneal injection

Protocol:

Reconstitute rezafungin acetate to the desired concentration in the appropriate vehicle.

Administer the prepared rezafungin solution to the mice via the desired route (intravenous

or intraperitoneal). Dosing regimens can vary from a single dose to multiple doses

administered over several days.

Assessment of Fungal Burden
Materials:

Sterile dissection tools

Sterile saline or PBS

Tissue homogenizer

Appropriate agar medium

Incubator
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Protocol:

At the end of the study period, euthanize the mice.

Aseptically remove the kidneys (or other target organs).

Homogenize the organs in a known volume of sterile saline or PBS.

Perform serial dilutions of the tissue homogenates.

Plate the dilutions onto appropriate agar medium.

Incubate the plates and count the number of colony-forming units (CFU).

Express the fungal burden as log10 CFU per gram of tissue.
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Caption: Experimental workflow for rezafungin efficacy testing in a neutropenic mouse model.
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Caption: Mechanism of action of rezafungin leading to fungal cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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